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  3. Ethanethioic acid, ((2-methylphenyl)amino)-, S-(5-(4,5-dihydro-4-(1H-indol-3-ylmethylene)-2-methyl-5-oxo-1H-imidazol-1-yl)-1,3,4-thiadiazol-2-yl) ester
Ethanethioic acid, ((2-methylphenyl)amino)-, S-(5-(4,5-dihydro-4-(1H-indol-3-ylmethylene)-2-methyl-5-oxo-1H-imidazol-1-yl)-1,3,4-thiadiazol-2-yl) ester Ethanethioic acid, ((2-methylphenyl)amino)-, S-(5-(4,5-dihydro-4-(1H-indol-3-ylmethylene)-2-methyl-5-oxo-1H-imidazol-1-yl)-1,3,4-thiadiazol-2-yl) ester
Brand Name: Vulcanchem
CAS No.: 127227-38-7
VCID: VC21175012
InChI: InChI=1S/C24H20N6O2S2/c1-14-7-3-5-9-18(14)26-13-21(31)33-24-29-28-23(34-24)30-15(2)27-20(22(30)32)11-16-12-25-19-10-6-4-8-17(16)19/h3-12,26,32H,13H2,1-2H3/b16-11+
SMILES: CC1=CC=CC=C1NCC(=O)SC2=NN=C(S2)N3C(=NC(=C3O)C=C4C=NC5=CC=CC=C54)C
Molecular Formula: C24H20N6O2S2
Molecular Weight: 488.6 g/mol

Ethanethioic acid, ((2-methylphenyl)amino)-, S-(5-(4,5-dihydro-4-(1H-indol-3-ylmethylene)-2-methyl-5-oxo-1H-imidazol-1-yl)-1,3,4-thiadiazol-2-yl) ester

CAS No.: 127227-38-7

Cat. No.: VC21175012

Molecular Formula: C24H20N6O2S2

Molecular Weight: 488.6 g/mol

* For research use only. Not for human or veterinary use.

Ethanethioic acid, ((2-methylphenyl)amino)-, S-(5-(4,5-dihydro-4-(1H-indol-3-ylmethylene)-2-methyl-5-oxo-1H-imidazol-1-yl)-1,3,4-thiadiazol-2-yl) ester - 127227-38-7

Specification

CAS No. 127227-38-7
Molecular Formula C24H20N6O2S2
Molecular Weight 488.6 g/mol
IUPAC Name S-[5-[5-hydroxy-4-[(Z)-indol-3-ylidenemethyl]-2-methylimidazol-1-yl]-1,3,4-thiadiazol-2-yl] 2-(2-methylanilino)ethanethioate
Standard InChI InChI=1S/C24H20N6O2S2/c1-14-7-3-5-9-18(14)26-13-21(31)33-24-29-28-23(34-24)30-15(2)27-20(22(30)32)11-16-12-25-19-10-6-4-8-17(16)19/h3-12,26,32H,13H2,1-2H3/b16-11+
Standard InChI Key DUZLRSBBOSSRBY-UHFFFAOYSA-N
Isomeric SMILES CC1=CC=CC=C1NCC(=O)SC2=NN=C(S2)N3C(=NC(=CC4=CNC5=CC=CC=C54)C3=O)C
SMILES CC1=CC=CC=C1NCC(=O)SC2=NN=C(S2)N3C(=NC(=C3O)C=C4C=NC5=CC=CC=C54)C
Canonical SMILES CC1=CC=CC=C1NCC(=O)SC2=NN=C(S2)N3C(=NC(=CC4=CNC5=CC=CC=C54)C3=O)C

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